Cas no 1454835-30-3 (4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene)

• Product Name: 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene
• CAS No: 1454835-30-3
• MF: C₃₆H₄₂Br₂N₄O₂S
• MW: 754.62
• CID: 5011849
• Update Time: 2025-11-01

4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene Chemical and Physical Properties

Names and Identifiers

• 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene

• Inchi： 1S/C36H42Br2N4O2S/c1-3-5-7-9-11-13-21-43-27-19-15-17-25(23-27)31-32(26-18-16-20-28(24-26)44-22-14-12-10-8-6-4-2)40-34-30(38)36-35(41-45-42-36)29(37)33(34)39-31/h15-20,23-24H,3-14,21-22H2,1-2H3
• InChI Key： BOMZKMCWGNMTJO-UHFFFAOYSA-N
• SMILES： C1(C2C(C3=CC(OCCCCCCCC)=CC=C3)=NC3C(=C(Br)C4C(C=3Br)=NSN=4)N=2)=CC(OCCCCCCCC)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene

Introduction to 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene (CAS No. 1454835-30-3)

4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene, identified by its CAS number 1454835-30-3, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of tetraaza-cyclopenta[b]naphthalenes, which are known for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of bromine atoms and octyloxy substituents in its molecular structure contributes to its distinct reactivity and solubility characteristics, making it a promising candidate for further research and development.

The molecular framework of 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene incorporates a thia ring at the 2-position of the cyclopenta[b]naphthalene core, which is flanked by two bromine atoms at the 4 and 9 positions. This arrangement creates a highly electrophilic environment at the bromine sites, facilitating various chemical transformations such as cross-coupling reactions. The two 3-octyloxy-phenyl groups at the 6 and 7 positions enhance the compound's solubility in organic solvents while also providing steric hindrance that can influence its biological activity.

Recent studies have highlighted the synthetic utility of this compound in constructing more complex molecules through palladium-catalyzed cross-coupling reactions. For instance, the bromine atoms have been successfully utilized in Suzuki-Miyaura couplings to introduce aryl groups with diverse functionalizations. This capability is particularly valuable in drug discovery pipelines where precise molecular modifications are often required to optimize pharmacokinetic properties. The octyloxy side chains not only improve solubility but also potentially modulate membrane permeability, making this compound a candidate for designing bioavailability-enhanced therapeutics.

In terms of biological activity, preliminary investigations have suggested that 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene may exhibit properties relevant to neurological and anti-inflammatory pathways. The tetraaza core is structurally reminiscent of certain bioactive heterocycles found in natural products and pharmaceuticals. While comprehensive pharmacological studies are still underway, the combination of bromine substituents and bulky octyloxy groups suggests potential interactions with specific target proteins or enzymes. This has prompted researchers to explore its derivatives as leads for novel therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The thia ring integration requires careful control of reaction conditions to avoid unwanted side products. Advanced computational chemistry techniques have been employed to predict optimal synthetic routes and understand the electronic properties of the molecule. These computational insights have guided experimental efforts toward higher yields and purities. Additionally, green chemistry principles have been considered in optimizing solvent systems and reducing waste generation during production.

The role of 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene extends beyond pharmaceutical applications into materials science. Its rigid heterocyclic structure makes it a candidate for designing organic semiconductors or ligands in catalysis. The bromine atoms provide handles for further functionalization via metalation or other coupling strategies. Researchers are exploring its potential as a building block for metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), where precise control over pore size and functionality is crucial for applications such as gas storage or separation technologies.

Future directions in studying this compound include expanding its chemical space through library synthesis techniques like combinatorial chemistry or flow chemistry. By systematically varying substituents on the octyloxy groups or introducing different aryl moieties via cross-coupling reactions, 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3,5,8-tetraaza-cyclopenta[b]naphthalene could be transformed into a diverse collection of derivatives with tailored properties. This approach would accelerate the discovery process by allowing rapid screening for desired biological activities or material characteristics.

The growing interest in heterocyclic compounds like 4,9-Dibromo-6,7-bis-(3-octyloxy-phenyl)-2-thia-1,3，5，8-tetraza-cyclopenta[b]naphthalene underscores their importance as versatile scaffolds in modern chemistry。 As synthetic methodologies advance，the accessibility of such complex molecules will continue to improve，opening new avenues for innovation across multiple disciplines。 The interplay between structure design，biological evaluation，and material applications makes this class of compounds particularly compelling for future research endeavors。